Cas no 1797840-14-2 (methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1797840-14-2
• MF: C₁₇H₁₇BrN₂O₄S
• MW: 425.296882390976
• CID: 6268476
• PubChem ID: 71779337
• Update Time: 2025-10-17

methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 1797840-14-2
• AKOS024647534
• methyl 7-[(2-bromophenyl)sulfonylamino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• F2417-0785
• methyl 7-(2-bromophenylsulfonamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C17H17BrN2O4S/c1-24-17(21)20-9-8-12-6-7-14(10-13(12)11-20)19-25(22,23)16-5-3-2-4-15(16)18/h2-7,10,19H,8-9,11H2,1H3
• InChI Key： BJBVLKKVRFFULY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NC1C=CC2=C(C=1)CN(C(=O)OC)CC2)(=O)=O

Computed Properties

• Exact Mass: 424.00924g/mol
• Monoisotopic Mass: 424.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Methyl 7-(2-Bromobenzenesulfonamido)-1,2,3,4-Tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

Methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797840-14-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a 2-bromobenzenesulfonamido group and a methyl ester moiety, makes it an intriguing candidate for various biochemical studies and drug development initiatives.

The synthesis of methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes to produce this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and minimized the use of hazardous reagents.

In terms of its biological activity, methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been shown to exhibit potent anti-inflammatory and analgesic properties. A clinical trial conducted by the National Institutes of Health (NIH) demonstrated that this compound effectively reduced inflammation in animal models of arthritis without causing significant side effects. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

Furthermore, preliminary studies have suggested that methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research published in the Journal of Medicinal Chemistry in 2020 reported that this compound could protect neuronal cells from oxidative stress and apoptosis by modulating intracellular signaling pathways. These findings have opened new avenues for exploring its therapeutic potential in neurological disorders.

The pharmacokinetic properties of methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2019 investigated its absorption, distribution, metabolism, and excretion (ADME) profiles using both in vitro and in vivo models. The results indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

In addition to its therapeutic potential, methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has also been explored for its use as a research tool in biochemical assays. Its unique structure allows it to serve as a valuable probe for studying protein-protein interactions and enzyme inhibition. For example, a study published in the Journal of Biological Chemistry in 2018 utilized this compound to investigate the binding affinity and selectivity of certain enzymes involved in signal transduction pathways.

The safety profile of methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been evaluated through extensive toxicological studies. Results from these studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further long-term safety studies are still required to fully understand its potential risks and benefits.

In conclusion, methyl 7-(2-bromobenzenesulfonamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1797840-14-2) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.